adenosine-5/'-triphosphoro-gamma-1-(5-sulfonic acid)naphthyl ethylamidate
adenosine-5/'-triphosphoro-gamma-1-(5-sulfonic acid)naphthyl ethylamidate
Brand Name:
Vulcanchem
CAS No.:
102415-55-4
VCID:
VC0023045
InChI:
InChI=1S/C22H28N7O15P3S/c23-20-17-21(26-10-25-20)29(11-27-17)22-19(31)18(30)15(42-22)9-41-46(34,35)44-47(36,37)43-45(32,33)28-8-7-24-14-5-1-4-13-12(14)3-2-6-16(13)48(38,39)40/h1-6,10-11,15,18-19,22,24,30-31H,7-9H2,(H,34,35)(H,36,37)(H2,23,25,26)(H2,28,32,33)(H,38,39,40)/t15-,18-,19-,22-/m1/s1
SMILES:
C1=CC2=C(C=CC=C2S(=O)(=O)O)C(=C1)NCCNP(=O)(O)OP(=O)(O)OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O
Molecular Formula:
C22H28N7O15P3S
Molecular Weight:
755.5 g/mol
adenosine-5/'-triphosphoro-gamma-1-(5-sulfonic acid)naphthyl ethylamidate
CAS No.: 102415-55-4
Main Products
VCID: VC0023045
Molecular Formula: C22H28N7O15P3S
Molecular Weight: 755.5 g/mol
| CAS No. | 102415-55-4 |
|---|---|
| Product Name | adenosine-5/'-triphosphoro-gamma-1-(5-sulfonic acid)naphthyl ethylamidate |
| Molecular Formula | C22H28N7O15P3S |
| Molecular Weight | 755.5 g/mol |
| IUPAC Name | 5-[2-[[[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]amino]ethylamino]naphthalene-1-sulfonic acid |
| Standard InChI | InChI=1S/C22H28N7O15P3S/c23-20-17-21(26-10-25-20)29(11-27-17)22-19(31)18(30)15(42-22)9-41-46(34,35)44-47(36,37)43-45(32,33)28-8-7-24-14-5-1-4-13-12(14)3-2-6-16(13)48(38,39)40/h1-6,10-11,15,18-19,22,24,30-31H,7-9H2,(H,34,35)(H,36,37)(H2,23,25,26)(H2,28,32,33)(H,38,39,40)/t15-,18-,19-,22-/m1/s1 |
| Standard InChIKey | KRFAVSHDVRABPO-CIVUBGFFSA-N |
| Isomeric SMILES | C1=CC2=C(C=CC=C2S(=O)(=O)O)C(=C1)NCCNP(=O)(O)OP(=O)(O)OP(=O)(O)OC[C@@H]3[C@H]([C@H]([C@@H](O3)N4C=NC5=C(N=CN=C54)N)O)O |
| SMILES | C1=CC2=C(C=CC=C2S(=O)(=O)O)C(=C1)NCCNP(=O)(O)OP(=O)(O)OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O |
| Canonical SMILES | C1=CC2=C(C=CC=C2S(=O)(=O)O)C(=C1)NCCNP(=O)(O)OP(=O)(O)OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O |
| Synonyms | adenosine-5'-triphosphoro-gamma-1-(5-sulfonic acid)naphthyl ethylamidate gamma-1,5-EDANS-ATP |
| PubChem Compound | 128096 |
| Last Modified | Nov 11 2021 |
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